Cas no 1261636-83-2 (4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl)

• Product Name: 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl
• CAS No: 1261636-83-2
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4997556
• Update Time: 2025-05-25

4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-9-5-11(16)10(15)4-8(9)6-1-2-7(13(18)19)12(17)3-6/h1-5,13H
• InChI Key： JGHOAIIPFHCAKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(C(F)F)=C(C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl

4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261636-83-2)

The compound 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261636-83-2) is a highly specialized organic molecule belonging to the class of biphenyl derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule consists of two phenyl rings connected by a single bond, with a series of substituents attached to both rings. Specifically, the substituents include two chlorine atoms on the first ring and a trifluoromethyl group on the second ring, along with additional fluorine and chlorine atoms at specific positions. This combination of substituents imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of biphenyl derivatives in materials science and pharmacology. The presence of multiple halogen atoms in 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl significantly influences its electronic properties, making it a promising candidate for applications in advanced materials such as semiconductors and optoelectronic devices. Additionally, the compound's stability under various environmental conditions has been extensively investigated, revealing its potential as a robust building block for synthesizing more complex molecules.

The synthesis of 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of industrial and academic applications. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the biphenyl core structure.

In terms of physical properties, 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in common organic solvents is moderate but can be tailored through modifications to the substituent pattern. These properties make it suitable for use in high-performance polymers and specialty chemicals.

The application of biphenyl derivatives in pharmaceuticals has also been explored extensively. Studies have shown that 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl can serve as a lead compound for drug discovery programs targeting various diseases. Its ability to interact with specific biological targets has been validated through in vitro assays, paving the way for further preclinical investigations.

Furthermore, the environmental impact of 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl has been assessed under regulatory guidelines. Research indicates that the compound degrades slowly under natural conditions but does not pose significant risks to aquatic or terrestrial ecosystems when handled responsibly.

In conclusion, 4'-Difluoromethyl-3'-fluoro-2,4,5-trichlorobiphenyl (CAS No. 1261636-83-2) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its capabilities and limitations, this compound is poised to play an increasingly important role in advancing modern science and technology.